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Compound of Interest

Compound Name: 2-Chloronaphthalene

Cat. No.: B15583028 Get Quote

Introduction

2-Chloronaphthalene is a chlorinated derivative of naphthalene, a polycyclic aromatic

hydrocarbon (PAH). It is an off-white, crystalline solid that is practically insoluble in water[1][2].

Historically, chlorinated naphthalenes were used in various industrial applications, including as

heat-exchange fluids, dielectrics, and additives in motor oil[3]. Although its production in the

United States ceased in 1977, its persistence in the environment remains a concern[3][4]. This

technical guide provides a comprehensive overview of the environmental fate, transport, and

degradation of 2-chloronaphthalene, intended for researchers, environmental scientists, and

professionals in related fields.

Physicochemical Properties
The environmental behavior of 2-chloronaphthalene is dictated by its distinct physicochemical

properties. These properties influence its partitioning between air, water, soil, and biota. Key

quantitative data are summarized in Table 1.

Table 1: Physicochemical Properties of 2-Chloronaphthalene
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Property Value Reference

Chemical Formula C₁₀H₇Cl [1][3]

Molar Mass 162.62 g/mol [1][4]

Appearance
Off-white crystalline

powder/monoclinic plates
[1][3][4]

Melting Point 59-60 °C [1][2]

Boiling Point 255-259 °C [1][5]

Vapor Pressure
0.0122 mm Hg (1.63 Pa) at 25

°C
[3][4]

Water Solubility Insoluble [1][2]

Log Octanol-Water Partition

Coefficient (Log K_ow_)
3.90 - 4.2 [3][4]

Organic Carbon-Water

Partition Coefficient (K_oc_)
Estimated at 3,000 [3][4]

Henry's Law Constant
0.00032 atm·m³/mol (3.31 x

10⁻⁴ atm·m³/mol)
[2][3][4]

| Bioconcentration Factor (BCF) | 4,300 (in guppies) |[3] |

Environmental Fate and Transport
The distribution of 2-chloronaphthalene in the environment is a dynamic process involving

transport across different media and various degradation pathways.

Past industrial activities were the primary sources of 2-chloronaphthalene release into the

environment through waste streams and effluents[3][4]. Once released, its transport is

governed by its relatively high vapor pressure and hydrophobicity.

Atmospheric Fate: With a vapor pressure of 0.0122 mm Hg at 25 °C, 2-chloronaphthalene
is expected to exist almost exclusively in the vapor phase in the atmosphere[3][4]. This

facilitates its long-range transport.
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Fate in Water: If released into water, 2-chloronaphthalene's high Henry's Law constant

(0.00032 atm-cu m/mole) indicates that volatilization to the atmosphere is an important fate

process[3][4]. Its low water solubility and high Log K_ow_ also mean it will strongly partition

from the water column to sediment and suspended organic matter.

Fate in Soil: In soil, 2-chloronaphthalene is expected to have slight mobility[3][4]. Its high

estimated K_oc_ value of 3,000 suggests strong adsorption to soil organic carbon[3][4]. This

adsorption process can limit its leaching into groundwater but also attenuates the rate of

volatilization from moist soil surfaces[3]. Volatilization from dry soil surfaces is not expected

to be significant due to its low vapor pressure[3].

Overview of 2-Chloronaphthalene Environmental Pathways
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Caption: Environmental fate and transport pathways for 2-Chloronaphthalene (2-CN).
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2-chloronaphthalene is subject to both abiotic and biotic degradation processes, which

transform the parent compound into various metabolites.

2.2.1 Abiotic Degradation

Atmospheric Photodegradation: In the atmosphere, vapor-phase 2-chloronaphthalene is

degraded by reacting with photochemically-produced hydroxyl (•OH) radicals[3]. The

estimated half-life for this reaction is approximately 2.1 days[3].

Aqueous Photolysis: 2-chloronaphthalene absorbs UV light at wavelengths greater than

290 nm, which is the environmentally relevant range of sunlight[3][4]. This indicates a

potential for direct photolysis in sunlit surface waters[3][4]. Studies have confirmed its

photoconversion in water, a process that can be promoted by the presence of nitrate, nitrite,

and low concentrations of fulvic acid, likely due to the generation of hydroxyl radicals[6].

Hydrolysis: The hydrolysis of 2-chloronaphthalene is not considered an environmentally

significant degradation pathway. The estimated half-life for its neutral hydrolysis at 25 °C is

8.3 years[2][4][7].

2.2.2 Biotic Degradation

Aerobic Biodegradation: Under aerobic conditions, monochloronaphthalenes are generally

considered to be degradable by soil and water microorganisms[3]. Biodegradation half-lives

of 59 and 79 days have been reported for 2-chloronaphthalene in soil columns[3]. The

white-rot fungus Phlebia lindtneri metabolizes 2-chloronaphthalene into several oxidized

products, including 3-chloro-2-naphthol and 6-chloro-1-naphthol, through a pathway likely

initiated by a cytochrome P-450 monooxygenase[8]. Similarly, bacteria such as

Pseudomonas sp. can degrade 2-chloronaphthalene through hydroxylation reactions,

followed by ring cleavage to produce metabolites like chlorosalicylic acid[9].
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Proposed Aerobic Biodegradation Pathway of 2-Chloronaphthalene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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